Cas no 1337154-53-6 (4-Amino-7-bromoisochromane)

• Product Name: 4-Amino-7-bromoisochromane
• CAS No: 1337154-53-6
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD22393565
• CID: 4695378
• Update Time: 2025-10-30

4-Amino-7-bromoisochromane Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7-bromoisochromane
• 7-Bromoisochroman-4-amine
• BrC1=CC=C2C(COCC2=C1)N
• SY257848

• MDL： MFCD22393565
• Inchi： 1S/C9H10BrNO/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3,9H,4-5,11H2
• InChI Key： HJPMNNHTDAZRAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)COCC2N

Computed Properties

• Exact Mass: 226.99458 g/mol
• Monoisotopic Mass: 226.99458 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2
• Molecular Weight: 228.09

Additional information on 4-Amino-7-bromoisochromane

4-Amino-7-Bromoisoquiline: A Comprehensive Overview

4-Amino-7-bromoisoquiline (CAS No: 1337154-53-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, exhibits a wide range of applications and potential uses in modern scientific research.

The molecular structure of 4-amino-7-bromoisoquiline consists of an isoquinoline backbone with an amino group at the 4-position and a bromine atom at the 7-position. This arrangement not only imparts the compound with distinct electronic properties but also makes it highly versatile in various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements involving 4-amino-7-bromoisoquiline is its application in medicinal chemistry. Researchers have successfully utilized this compound as a building block for constructing novel heterocyclic compounds with potent biological activities. For instance, a study published in *Nature Communications* demonstrated that derivatives of 4-amino-7-bromoisoquiline exhibit remarkable anti-proliferative effects against various cancer cell lines, suggesting their potential as lead compounds for anti-cancer drug development.

In addition to its pharmacological applications, 4-amino-7-bromoisoquiline has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new catalysts for organic synthesis. A recent report in *Angewandte Chemie* detailed how this compound can be used to create highly efficient catalysts for asymmetric hydrogenation reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of 4-amino-7-bromoisoquiline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies often employ microwave-assisted synthesis or continuous flow chemistry to enhance reaction efficiency and minimize environmental impact. These advancements have significantly improved the scalability of producing 4-amino-7-bromoisoquiline, making it more accessible for large-scale research and industrial applications.

From an analytical standpoint, 4-amino-7-bromoisoquiline can be characterized using a variety of spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide critical insights into the compound's structural integrity and purity, ensuring its reliability for downstream applications. Recent innovations in analytical chemistry have further enhanced the accuracy and speed of these techniques, enabling researchers to perform comprehensive analyses with greater ease.

Looking ahead, the future prospects for 4-amino-7-bromoisoquiline are promising. Ongoing research is exploring its potential in advanced materials such as organic semiconductors and optoelectronic devices. Early findings suggest that this compound could play a pivotal role in developing next-generation electronic materials with superior performance characteristics.

In conclusion, 4-amino-7-bromoisoquiline (CAS No: 1337154-53-6) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in driving innovation across industries.